Cas no 18110-86-6 (Nigakinone)

• Product Name: Nigakinone
• CAS No: 18110-86-6
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 214229
• PubChem ID: 5320161
• Update Time: 2025-10-31

Nigakinone Chemical and Physical Properties

Names and Identifiers

• Nigakinone
• 5-Hydroxy-4-methoxycanthin-6-one
• 4-Methoxy-5-hydroxy-canthin-6-on
• 4-Methoxy-5-hydroxycanthin-6-one
• 4-methoxy-5-hydroxycantin-6-one
• 5-Hydroxy-4-methoxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one
• 5-Hydroxy-4-methoxy-indolo[3,2,1-de][1,5]naphthyridin-6-on
• 5-hydroxy-4-methoxy-indolo[3,2,1-de][1,5]naphthyridin-6-one
• AC1LDNJY
• C17879
• HMS2269C08
• SureCN5664418
• [ "Nigakinone" ]
• J7E73434D2
• KUMUJIAN B
• MLS000574953
• 6H-Indolo(3,2,1-de)(1,5)naphthyridin-6-one, 5-hydroxy-4-methoxy-
• SMR001215932
• W1066
• Q27155302
• 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one, 5-hydroxy-4-methoxy-
• E80697
• UNII-J7E73434D2
• MS-23755
• SCHEMBL5664418
• PGFKZUOYIFDMQJ-UHFFFAOYSA-N
• 4-methoxy-1,6-diazatetracyclo[7.6.1.0^{5,16.0^{10,15]hexadeca-4,7,9(16),10,12,14-hexaene-2,3-dione
• AC-34395
• FT-0701509
• 3-hydroxy-4-methoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
• 1ST168581
• 18110-86-6
• HY-N2128
• CHEMBL1594741
• CHEBI:81365
• CS-0018679
• DA-60447
• DTXCID10298577
• 3-hydroxy-4-methoxy-1,6-diazatetracyclo(7.6.1.05,16.010,15)hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one

• Inchi： 1S/C15H10N2O3/c1-20-14-11-12-9(6-7-16-11)8-4-2-3-5-10(8)17(12)15(19)13(14)18/h2-7,18H,1H3
• InChI Key： PGFKZUOYIFDMQJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(N2C3C=CC=CC=3C3C=CN=C1C2=3)=O)O

Computed Properties

• Exact Mass: 266.0692
• Monoisotopic Mass: 266.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• Molecular Weight: 266.25
• XLogP3: 2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.515
• Boiling Point: 442.685 °C at 760 mmHg
• Flash Point: 221.528 °C
• PSA: 64.35

Nigakinone Security Information

• Signal Word：Warning
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids

Additional information on Nigakinone

Nigakinone: A Comprehensive Overview

Nigakinone, also known by its CAS number 18110-86-6, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound, derived from the roots of the plant *Moringa oleifera*, has been extensively studied for its potential therapeutic applications. Recent research has highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development.

The chemical structure of Nigakinone is characterized by a unique arrangement of functional groups, which contribute to its bioactivity. Studies have shown that it exhibits potent antioxidant and anti-inflammatory properties, making it a valuable component in the development of natural health products. Moreover, Nigakinone has demonstrated potential in combating oxidative stress, a condition linked to various chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

One of the most recent breakthroughs involving Nigakinone is its ability to regulate the Nrf2 pathway, a critical mechanism in cellular defense against oxidative stress. This finding has opened new avenues for its application in preventive medicine. Additionally, research into the molecular mechanisms of Nigakinone has revealed its capacity to inhibit pro-inflammatory cytokines, further underscoring its anti-inflammatory potential.

In terms of bioavailability, studies have shown that Nigakinone can be effectively absorbed when administered orally, making it suitable for formulation into tablets or capsules. Its stability under various storage conditions also enhances its suitability for pharmaceutical applications. Recent advancements in nanotechnology have enabled the encapsulation of Nigakinone within lipid nanoparticles, significantly improving its bioavailability and therapeutic efficacy.

The global market for natural health products is witnessing a surge in demand for compounds like Nigakinone, driven by consumer preference for plant-based remedies. This trend is further supported by regulatory approvals and increasing awareness of the benefits of natural products over synthetic alternatives. As a result, Nigakinone is poised to play a pivotal role in the future of nutraceuticals and functional foods.

In conclusion, Nigakinone (CAS 18110-86-6) stands out as a multifaceted compound with immense therapeutic potential. Its ability to modulate key cellular pathways, coupled with its favorable pharmacokinetic profile, positions it as a promising candidate for drug development. As research continues to unravel its mechanisms of action, Nigakinone is expected to contribute significantly to the advancement of natural medicine.